Cas no 37294-42-1 (Imidazoquinazoline)

• Product Name: Imidazoquinazoline
• CAS No: 37294-42-1
• MF: C₉H₆N₄
• MW: 170.170740604401
• CID: 292393
• PubChem ID: 45078362
• Update Time: 2025-04-19

Imidazoquinazoline Chemical and Physical Properties

Names and Identifiers

• Imidazoquinazoline
• 3H-imidazo[4,5-h]quinazoline
• 37294-42-1
• DTXSID30663501
• SCHEMBL563678
• 1h-imidazo[4,5-h]quinazoline
• 53974-24-6

• Inchi： 1S/C9H6N4/c1-2-7-9(13-5-11-7)8-6(1)3-10-4-12-8/h1-5H,(H,11,13)
• InChI Key： KJMFQJFNQYWQAV-UHFFFAOYSA-N
• SMILES： N1C=NC2C3C(=CN=CN=3)C=CC1=2

Computed Properties

• Exact Mass: 170.05938
• Monoisotopic Mass: 170.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46